2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate

• IUPAC Name: [2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl] 4-nitrobenzoate
• InChI: InChI=1S/C11H8N4O5S/c16-9(13-11-14-12-6-21-11)5-20-10(17)7-1-3-8(4-2-7)15(18)19/h1-4,6H,5H2,(H,13,14,16)
• InChI Key: QIQKQOBCJXRQST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCC(=O)NC2=NN=CS2)[N+](=O)[O-]
• Molecular Formula: C11H8N4O5S
• Molecular Weight: 308.27 g/mol

Description

2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of pro-inflammatory mediators. It also inhibits the activation of nuclear factor-kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate in lab experiments is its high purity and stability. It is also relatively easy to synthesize and has good solubility in various solvents. However, one limitation is that it may exhibit cytotoxicity at high concentrations, which may affect the interpretation of the results.

Future Directions

There are several future directions for the research on 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer and inflammatory diseases. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, its pharmacokinetic and pharmacodynamic properties need to be studied to determine its suitability for clinical use.

Synthesis Methods

The synthesis method of 2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate involves the reaction of 2-amino-1,3,4-thiadiazole with ethyl 4-nitrobenzoate in the presence of acetic anhydride and pyridine. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl 4-nitrobenzoate has shown potential applications in various scientific research areas such as medicinal chemistry, biochemistry, and pharmacology. It has been studied for its anti-inflammatory, antioxidant, and anticancer activities.